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molecular formula C10H12BCl2NO2 B8323768 2-(3,5-Dichlorophenyl)-[1,3,6,2]dioxazaborocane

2-(3,5-Dichlorophenyl)-[1,3,6,2]dioxazaborocane

Cat. No. B8323768
M. Wt: 259.92 g/mol
InChI Key: LBZUKDSVWQJMCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07037905B2

Procedure details

The title compound (94%, crystals) was prepared from 3,5-dichlorophenylboronic acid and diethanolamin.
Name
3,5-dichlorophenylboronic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
diethanolamin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
title compound
Yield
94%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([B:9]([OH:11])[OH:10])[CH:5]=[C:6]([Cl:8])[CH:7]=1.[NH:12]([CH2:16][CH2:17]O)[CH2:13][CH2:14]O>>[Cl:8][C:6]1[CH:5]=[C:4]([B:9]2[O:10][CH2:17][CH2:16][NH:12][CH2:13][CH2:14][O:11]2)[CH:3]=[C:2]([Cl:1])[CH:7]=1

Inputs

Step One
Name
3,5-dichlorophenylboronic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC=1C=C(C=C(C1)Cl)B(O)O
Name
diethanolamin
Quantity
0 (± 1) mol
Type
reactant
Smiles
N(CCO)CCO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC=1C=C(C=C(C1)Cl)B1OCCNCCO1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 94%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.